Cas no 4440-60-2 (Hexatriacontanedioic acid)

• Product Name: Hexatriacontanedioic acid
• CAS No: 4440-60-2
• MF: C₃₆H₇₀O₄
• MW: 566.93861246109
• CID: 1516301
• PubChem ID: 14324905
• Update Time: 2025-04-21

Hexatriacontanedioic acid Chemical and Physical Properties

Names and Identifiers

• Hexatriacontanedioic acid
• SCHEMBL10480999
• 0L2T1PS615
• 1,34-Tetratriacontanedicarboxylic acid
• UNII-0L2T1PS615
• 4440-60-2
• DTXSID60558951

• Inchi： 1S/C36H70O4/c37-35(38)33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36(39)40/h1-34H2,(H,37,38)(H,39,40)
• InChI Key： WDJVPNPSHZTUGA-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 566.5277
• Monoisotopic Mass: 566.52741071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 35
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6